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Compound of Interest

1-Methoxycyclopropane-1-
Compound Name:

carbaldehyde
CAS No.: 42083-00-1
Cat. No.: B2699329

Get Quote

Executive Summary
1-Methoxycyclopropane-1-carbaldehyde (and its silylated derivatives) serves as a masked
-formyl propionate equivalent. Unlike traditional enolates that react at the
-position, this strained carbocycle undergoes ring opening to functionalize the
-position, enabling the rapid construction of 1,4-dicarbonyl systems,
-lactones, and cyclopentanoids.
Key Applications
e Synthesis of
-Keto Esters/Aldehydes: Direct access to 1,4-dicarbonyls.

o Natural Product Scaffolds: Rapid assembly of hydroazulene and cyclopentanoid cores via
[3+2] annulation.
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o Drug Discovery: Installation of the gem-disubstituted cyclopropane pharmacophore or ring-
opened

-amino acid derivatives.

Mechanistic Principles

The utility of 1-methoxycyclopropane-1-carbaldehyde lies in its "Spring-Loaded" ring strain
(~27 kcal/mol). The geminal placement of a donor (-OMe) and an acceptor (-CHO) creates a
push-pull system that lowers the activation energy for ring opening.

Pathway A: The Homoenolate Pathway (Nucleophilic)

In this mode, the cyclopropane acts as a 1,3-dipole equivalent.

o Activation: A Lewis Acid (e.qg.,

) coordinates to the carbonyl.

e Ring Opening: The C1-C2 bond cleaves. The electrons from the donor (-OMe) stabilize the
developing positive charge at C1, while the metal stabilizes the enolate at C2/C3.

e Reaction: The resulting species reacts with an external electrophile (E+) at the

-carbon.

Pathway B: The Radical Pathway (Single Electron
Transfer)

e Initiation: Single Electron Transfer (SET) (e.g., via

or photoredox) generates a ketyl radical.
e -Scission: The ring opens to form a
-radical enolate.

e Trapping: The radical is trapped by an alkene or radical acceptor.
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Figure 1: Divergent reaction pathways for 1-methoxycyclopropane-1-carbaldehyde.

Experimental Protocols
Protocol A: Preparation of the Reagent

Note: While the aldehyde is reactive, the Trimethylsilyl (TMS) Cyanohydrin or Silyl Enol Ether
derivatives are often used to modulate reactivity and prevent premature polymerization.

Synthesis of 1-Methoxycyclopropane-1-carbaldehyde (via Oxidation)

» Starting Material: 1-Methoxycyclopropylmethanol (commercially available or synthesized
from methyl 1-methoxycyclopropanecarboxylate).

e Reagents: Oxalyl chloride (

eq), DMSO (

eq),
(

eq), DCM.

e Procedure (Swern Oxidation):

[e]

Cool oxalyl chloride in DCM to

1]

o

Add DMSO dropwise; stir 15 min.

[¢]

Add 1-methoxycyclopropylmethanol dropwise; stir 30 min.
o Add

;warm to

Critical Step: Quench with phosphate buffer (pH 7) to prevent acid-catalyzed ring opening.

[e]
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o Isolation: Rapid filtration through neutral alumina. Do not use silica gel as the acidity
opens the ring.

Protocol B: Homoenolate Alkylation (Nakamura Method)

This protocol uses the silyl ether derivative, which is the "Gold Standard” homoenolate
equivalent, generated in situ or pre-formed from the aldehyde/ester.

Reagents:

o Substrate: 1-Methoxy-1-(trimethylsilyloxy)cyclopropane (or derived from the aldehyde via
TMSCI/Base).

o Catalyst:

(2.0 M in DCM) or

o Electrophile: Benzaldehyde (or other aldehyde/ketone).

Step-by-Step Workflow:

Setup: Flame-dry a 50 mL Schlenk flask under Argon.
e Solvent: Add anhydrous
(10 mL).
o Catalyst Addition: Cool to
.Add

(

equiv) dropwise. The solution will turn yellow/orange.

o Reagent Addition: Add the 1-methoxycyclopropane derivative (

equiv) slowly. Stir for 15 min.
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o Observation: The formation of the titanium homoenolate is rapid.
» Electrophile Addition: Add the electrophile (e.g., Benzaldehyde,
equiv).
» Reaction: Stir at

for 2 hours. Monitor by TLC (Alumina plates).

e Quench: Pour into a vigorously stirred mixture of saturated

and

 Purification: The product is a
-keto alcohol (or hemiacetal). Purify via flash chromatography on neutral silica.

Data Output: Typical Yields

Electrophile Catalyst Product Type Yield (%)

| Benzaldehyde |

-Hydroxy Ketone | 82-88% | | Cyclohexanone |

-Hydroxy Ketone | 75-80% | | Acetal |

-Alkoxy Ester | 90-95% | | Enone |

| 1,6-Dicarbonyl | 65-70% |

Troubleshooting & Critical Parameters
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Ring Stability (The "Goldilocks" Zone)

The 1-methoxycyclopropane ring is acid-sensitive.
e Problem: Spontaneous ring opening during storage.
e Solution: Store the aldehyde as the dimethyl acetal or at

with trace
stabilizer.

» Validation: Check NMR for the disappearance of cyclopropyl protons (

0.8-1.2 ppm) and appearance of olefinic signals (indicating ring opening).

Catalyst Selection

o : Strong Lewis acid. Best for reacting with aldehydes/ketones. Risk:[2][3] Can cause double-
bond migration if warmed too fast.

 : Milder. Best for conjugate additions (Michael acceptors).

e : Required for radical pathways. Must be freshly prepared or titrated (deep blue color).

Regioselectivity (C1 vs C2 Attack)

 Homoenolate Mode (Desired): Nucleophile attacks the electrophile using the

-carbon electrons. Favored by Silyl Enol Ether precursors.

» Homo-Michael Mode (Undesired): External nucleophile attacks the cyclopropane ring.
Favored if the reaction mixture contains free amines or strong nucleophiles before
homoenolate formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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